Cas no 28646-22-2 (Asparagine,N,N,N2-triethyl-, DL- (8CI))
28646-22-2 structure
Product Name:Asparagine,N,N,N2-triethyl-, DL- (8CI)
CAS No:28646-22-2
MF:C10H20N2O3
MW:216.277402877808
CID:259178
PubChem ID:34301
Update Time:2025-04-19
Asparagine,N,N,N2-triethyl-, DL- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Asparagine,N,N,N2-triethyl-, DL- (8CI)
- 4-(diethylamino)-2-(ethylamino)-4-oxobutanoic acid
- DTXSID50951311
- N(sup 2)-Etil-N,N-dietil-beta-DL-asparagina [Italian]
- N(sup 2)-Etil-N,N-dietil-beta-DL-asparagina
- ASPARAGINE, N,N,N(sup 2)-TRIETHYL-, DL-
- 28646-22-2
- N,N,N~2~-Triethylasparagine
- DL-N,N,N(sup 2)-Triethylasparagine
- BRN 3947559
-
- Inchi: 1S/C10H20N2O3/c1-4-11-8(10(14)15)7-9(13)12(5-2)6-3/h8,11H,4-7H2,1-3H3,(H,14,15)
- InChI Key: WOQAXLUWURNADZ-UHFFFAOYSA-N
- SMILES: O=C(CC(C(=O)O)NCC)N(CC)CC
Computed Properties
- Exact Mass: 216.14739250g/mol
- Monoisotopic Mass: 216.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 69.6Ų
Asparagine,N,N,N2-triethyl-, DL- (8CI) Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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